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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of oxamide's performance as a burn rate
suppressant in solid propellants against other common alternatives. The information presented
is supported by experimental data to validate its effects, offering a comprehensive resource for
professionals in the field.

Comparative Analysis of Burn Rate Suppressants

Oxamide is a well-established burn rate suppressant for composite solid propellants,
particularly those utilizing ammonium perchlorate (AP) as an oxidizer. Its efficacy is attributed to
its endothermic decomposition, which acts as a coolant in both the condensed and gas phases
of combustion. This cooling effect slows the decomposition rate of the propellant, thereby
reducing the overall burn rate.

The effectiveness of oxamide is concentration-dependent. Studies have shown that by varying
the mass fraction of oxamide from 0% to 20% in an AP/HTPB-based propellant, the burn rate
can be significantly reduced from 4 mm/s to 1 mm/s at a pressure of 1 MPa.[1][2] This
demonstrates a reduction of up to 75% in the burn rate.[3]

For a comprehensive evaluation, the performance of oxamide is compared with other
commonly used amide-based burn rate suppressants. The following table summarizes the
guantitative effects of these suppressants on the burn rate of composite solid propellants.
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Reference
Burn Rate . Pressure Burn Rate
Concentration . Propellant
Suppressant (MPa) Reduction (%) .
Composition
Oxamide 20% 1 ~75% AP/HTPB
) Composite Solid
Melamine 10% 7 50%
Propellant
Composite Solid
Urea 10% 7 46%
Propellant
Azodicarbonamid » - Known
Not specified Not specified AP-based
e (ADA) suppressant
. Composite Solid
Biuret 10% 7 33%

Propellant

Note: The experimental conditions, particularly pressure and the specific base propellant
formulation, can significantly influence the effectiveness of a burn rate suppressant. Direct
comparison should be made with caution.

One study suggests a general trend for the effectiveness of organic amines as burn rate
suppressants in the following order: biuret < melamine < oxamide < urea < base propellant (no
suppressant).[4]

Experimental Protocols: Measuring Burn Rate

The standard method for determining the linear burn rate of a solid propellant is through the
use of a Crawford type Strand Burning Rate Bomb System, often referred to as a Crawford
burner or strand burner.[5][6] This technique provides repeatable and qualitative data on the
burn rate of propellant samples.

The Crawford Strand Burner Method

The Crawford bomb method involves the following key steps:

o Propellant Strand Preparation: A small sample of the solid propellant is cast or extruded into
a thin, uniform strand, typically with a diameter of a few millimeters.[5] The sides of the

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b166460?utm_src=pdf-body
https://www.researchgate.net/publication/351951365_A_Review_on_the_Use_of_Burning_Rate_Suppressants_in_AP-Based_Composite_Propellants
http://ftp.demec.ufpr.br/CFD/bibliografia/propulsao/Gupta_et_al_2015.pdf
https://en.wikipedia.org/wiki/Crawford_burner
http://ftp.demec.ufpr.br/CFD/bibliografia/propulsao/Gupta_et_al_2015.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

strand are coated with an inhibiting material, such as epoxy resin, to ensure that combustion
only occurs on the cross-sectional ends of the strand in a cigarette-like fashion.[5][6][7]

e Fuse Wire Insertion: Two or more fine fuse wires are embedded through the propellant
strand at precisely measured distances from each other.[5][6] These wires are connected to
an external electronic timer.

e Pressurization: The prepared propellant strand is mounted inside a high-pressure vessel,
known as a "bomb".[5][6] This vessel is then pressurized with an inert gas, such as nitrogen,
to the desired test pressure. A large surge tank is often used to maintain a constant pressure
during the combustion process.[5]

« Ignition and Data Acquisition: The top end of the propellant strand is ignited using a hot wire.
As the propellant burns, it severs the embedded fuse wires in sequence. The breaking of
each wire sends an electrical signal to the timer, which records the time interval between the
severing of successive wires.[5][6]

e Burn Rate Calculation: The linear burn rate is calculated by dividing the known distance
between the fuse wires by the measured time interval it took for the flame front to travel
between them.[5]

It is important to note that burn rates measured using a strand burner can be 4% to 12% lower
than those observed in an actual rocket motor due to differences in heat transfer and the
overall combustion environment.[6]

Mechanism of Action: Oxamide as a Coolant

The primary mechanism by which oxamide suppresses the burn rate of solid propellants is
through its endothermic decomposition. This process absorbs heat from the combustion zone,
thereby lowering the temperature of both the solid propellant surface (condensed phase) and
the surrounding gases (gas phase). This cooling effect slows down the exothermic
decomposition reactions of the main propellant components, leading to a reduced overall burn
rate.[4]

The following diagram illustrates the proposed mechanism of action for oxamide as a burn rate
suppressant.
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Mechanism of Oxamide Burn Rate Suppression

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. researchgate.net [researchgate.net]

¢ 2. Slow-Burn Ammonium Perchlorate Propellants with Oxamide: Burn Rate Model, Testing,
and Applications [dspace.mit.edu]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b166460?utm_src=pdf-body-img
https://www.benchchem.com/product/b166460?utm_src=pdf-body
https://www.benchchem.com/product/b166460?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/352225677_Slow-Burn_Ammonium_Perchlorate_Propellants_with_Oxamide_Burn_Rate_Model_Testing_and_Applications
https://dspace.mit.edu/handle/1721.1/130944?show=full
https://dspace.mit.edu/handle/1721.1/130944?show=full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e 3. dspace.mit.edu [dspace.mit.edu]

e 4. researchgate.net [researchgate.net]

o 5. ftp.demec.ufpr.br [ftp.demec.ufpr.br]

e 6. Crawford burner - Wikipedia [en.wikipedia.org]

¢ 7. Richard Nakka's Experimental Rocketry Site [nakka-rocketry.net]

 To cite this document: BenchChem. [Validating Oxamide's Efficacy as a Burn Rate
Suppressant: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166460#validating-oxamide-s-effect-as-a-burn-rate-
suppressant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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